3-(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)benzoic acid

• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 3-(1,3-dioxo-5-phenyl-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)benzoic acid
• InChI: InChI=1S/C21H19NO4/c23-19-17-10-9-14(13-5-2-1-3-6-13)12-18(17)20(24)22(19)16-8-4-7-15(11-16)21(25)26/h1-8,11,14,17-18H,9-10,12H2,(H,25,26)
• InChI Key: MSVQNQCNCYKKHH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1C3=CC=CC=C3)C(=O)N(C2=O)C4=CC=CC(=C4)C(=O)O

Description

3-(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)benzoic acid is a complex organic compound with a unique structure that includes a benzoic acid moiety and an isoindoline derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)benzoic acid typically involves multi-step organic reactions. One common method includes the reaction of phthalic anhydride with an appropriate amine to form the isoindoline derivative, followed by further functionalization to introduce the benzoic acid group .

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to maximize yield and purity. These methods often include the use of catalysts and controlled temperature and pressure conditions to ensure efficient synthesis .

Chemical Reactions Analysis

Types of Reactions

3-(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)benzoic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The benzoic acid moiety can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and pH levels to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups onto the benzoic acid ring .

Scientific Research Applications

3-(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s derivatives may have biological activity, making it useful in drug discovery and development.

Industry: Used in the synthesis of materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 3-(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)benzoic acid: A similar compound with slight structural differences that may affect its reactivity and applications.

(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)acetic acid: Another related compound with an acetic acid moiety instead of benzoic acid.

Uniqueness

3-(1,3-dioxo-5-phenyloctahydro-2H-isoindol-2-yl)benzoic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various applications in research and industry .